Cas no 32369-03-2 (3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside)
32369-03-2 structure
Product Name:3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
CAS No:32369-03-2
MF:C21H21O12
MW:465.384247541428
CID:6686939
Update Time:2024-03-02
3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Chemical and Physical Properties
Names and Identifiers
-
- Bladhianin
- 3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside
-
- Inchi: 1S/C21H20O12/c22-6-15-17(28)18(29)19(30)21(33-15)31-8-3-10(23)9-5-13(26)20(32-14(9)4-8)7-1-11(24)16(27)12(25)2-7/h1-5,15,17-19,21-22,28-30H,6H2,(H4-,23,24,25,26,27)/p+1
- InChI Key: BYVVSZFWJGRSIK-UHFFFAOYSA-O
- SMILES: OCC1C(O)C(O)C(O)C(OC2C=C3C(C=C(C(C4C=C(O)C(O)=C(O)C=4)=[O+]3)O)=C(O)C=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- XLogP3: 0.129
3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
32369-03-2 (3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent